6-cyclopentyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 6-cyclopentyl-5H-imidazo[1,2-b]pyrazole
• InChI: InChI=1S/C10H13N3/c1-2-4-8(3-1)9-7-10-11-5-6-13(10)12-9/h5-8,12H,1-4H2
• InChI Key: IPJMURCWLHMULV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C2=CC3=NC=CN3N2
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• CAS No.: 2097950-24-6

Description

“6-cyclopentyl-1H-imidazo[1,2-b]pyrazole” is a chemical compound with the molecular formula C10H13N3 and a molecular weight of 175.23 g/mol. It is a derivative of the 1H-imidazo[1,2-b]pyrazole scaffold, which has been identified as a potential non-classical isostere of indole.

Synthesis Analysis

The synthesis of 1H-imidazo[1,2-b]pyrazole derivatives involves the selective functionalization of the scaffold using a Br/Mg-exchange, as well as regioselective magnesiations and zincations with TMP-bases (TMP = 2,2,6,6-tetramethylpiperidyl), followed by trapping reactions with various electrophiles. The previously optimized conditions for the metalation of the 1H-imidazo[1,2-b]pyrazole scaffold in the 3-position allowed the formation of the nitrile.

Molecular Structure Analysis

The molecular structure of this compound is based on the 1H-imidazo[1,2-b]pyrazole scaffold. This scaffold is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

The chemical reactions involving 1H-imidazo[1,2-b]pyrazole derivatives include a Br/Mg-exchange, regioselective magnesiations and zincations with TMP-bases, followed by trapping reactions with various electrophiles.

Scientific Research Applications

Synthetic Chemistry Applications

• One-Step Synthesis of Derivatives : The intermolecular aza-Wittig reaction facilitates the one-step synthesis of pyrazolo[1,5-a]pyrimidine and imidazo[1,2-b]pyrazole derivatives, showcasing the versatility of this compound in creating heterocyclic structures with potential for further functionalization and study in various scientific domains (Barsy & El-Rady, 2006).

• Innovative Synthesis Approaches : Ethyl 6-methylsulfanyl-2-phenyl-1H-imidazo[1,2-b]pyrazole-7-carboxylate monohydrate exemplifies the structural diversity achievable with imidazo[1,2-b]pyrazole derivatives, highlighting the compound's role in the development of new molecules with varied biological activities (Shao et al., 2009).

• Efficient Synthesis of 1H-imidazo[1,2-b]pyrazole Library : A multicomponent reaction strategy enabled the efficient synthesis of a 1H-imidazo[1,2-b]pyrazole library, demonstrating the compound's utility in generating diverse molecular libraries for screening purposes (Babariya & Naliapara, 2017).

Material Science and Biological Applications

• Development of Antitumor Agents : Benzimidazoles-imidazo[1,2-a]pyrazine conjugates have been synthesized and evaluated for antitumor activity, indicating the potential of imidazo[1,2-b]pyrazole derivatives in cancer therapy research (Singh et al., 2019).

• Aurora Kinases Inhibition : The discovery of a potent, injectable inhibitor of Aurora kinases based on the imidazo-[1,2-a]-pyrazine core underscores the significance of imidazo[1,2-b]pyrazole derivatives in developing new therapeutic agents (Yu et al., 2010).

• Functionalization and Isostere Development : The selective functionalization of the 1H-imidazo[1,2-b]pyrazole scaffold has opened new avenues for creating non-classical isosteres of indole, which may have improved solubility and biological activity (Schwärzer et al., 2021).

Future Directions

The future directions for research on 6-cyclopentyl-1H-imidazo[1,2-b]pyrazole and related compounds could involve further exploration of their bioactivities and potential applications in pharmaceutical, agrochemical, and material science applications. The development of new synthesis methods and the study of less common heterocyclic ring systems could also be areas of interest.

Mechanism of Action

Target of Action

It’s known that the 1h-imidazo[1,2-b]pyrazole scaffold, to which this compound belongs, has been associated with diverse and very useful bioactivities, including antimicrobial, anticancer, and anti-inflammatory effects .

Mode of Action

The 1h-imidazo[1,2-b]pyrazole scaffold is known to interact with its targets through a variety of mechanisms, depending on the specific functional groups present .

Biochemical Pathways

Compounds with the 1h-imidazo[1,2-b]pyrazole scaffold are known to interact with various biochemical pathways, leading to their diverse bioactivities .

Pharmacokinetics

It’s known that the 1h-imidazo[1,2-b]pyrazole scaffold can result in significantly improved solubility in aqueous media .

Result of Action

The 1h-imidazo[1,2-b]pyrazole scaffold is associated with diverse bioactivities, suggesting that it can lead to a variety of molecular and cellular effects .

Action Environment

The properties of the 1h-imidazo[1,2-b]pyrazole scaffold suggest that it may be influenced by various environmental factors .

Biochemical Analysis

Biochemical Properties

6-cyclopentyl-1H-imidazo[1,2-b]pyrazole plays a crucial role in several biochemical reactions. It has been shown to interact with enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been found to exhibit antimicrobial, anticancer, and anti-inflammatory properties . The interactions between this compound and these biomolecules are primarily mediated through binding to specific active sites, leading to inhibition or activation of enzymatic activity .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to affect the expression of genes involved in inflammatory responses and cell proliferation . Additionally, this compound can alter cellular metabolism by interacting with metabolic enzymes, thereby influencing the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary modes of action is the binding to specific biomolecules, such as enzymes and receptors, leading to their inhibition or activation . This compound can also induce changes in gene expression by interacting with transcription factors and other regulatory proteins . These interactions result in the modulation of cellular processes, including cell growth, differentiation, and apoptosis .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied extensively. Over time, this compound has been shown to maintain its stability and activity under various experimental conditions . It is also subject to degradation, which can influence its long-term effects on cellular function . In both in vitro and in vivo studies, this compound has demonstrated sustained activity, although the extent of its effects may vary depending on the duration of exposure and experimental conditions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to exhibit beneficial effects, such as anti-inflammatory and anticancer activities . At higher doses, it may induce toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These threshold effects highlight the importance of optimizing the dosage to achieve the desired therapeutic outcomes while minimizing potential side effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels . For instance, this compound has been shown to inhibit certain metabolic enzymes, leading to alterations in the levels of specific metabolites . These interactions can have significant implications for cellular metabolism and overall physiological function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . This compound can be actively transported across cellular membranes, allowing it to accumulate in specific tissues and cellular compartments . The distribution of this compound is influenced by its physicochemical properties, such as solubility and molecular weight .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound can be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals or post-translational modifications . The localization of this compound within these compartments can influence its interactions with biomolecules and its overall biological activity .